Cas no 2229248-38-6 (2-amino-1-(3-bromo-1-methyl-1H-indol-2-yl)propan-1-one)

• Product Name: 2-amino-1-(3-bromo-1-methyl-1H-indol-2-yl)propan-1-one
• CAS No: 2229248-38-6
• MF: C₁₂H₁₃BrN₂O
• MW: 281.148422002792
• CID: 5881973
• PubChem ID: 165966276
• Update Time: 2025-10-23

2-amino-1-(3-bromo-1-methyl-1H-indol-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-bromo-1-methyl-1H-indol-2-yl)propan-1-one
• 2229248-38-6
• EN300-2003968

• Inchi： 1S/C12H13BrN2O/c1-7(14)12(16)11-10(13)8-5-3-4-6-9(8)15(11)2/h3-7H,14H2,1-2H3
• InChI Key： XNVSWPYSHBIGIN-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2N(C)C=1C(C(C)N)=O

Computed Properties

• Exact Mass: 280.02113g/mol
• Monoisotopic Mass: 280.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48Ų

Additional information on 2-amino-1-(3-bromo-1-methyl-1H-indol-2-yl)propan-1-one

Compound CAS No. 2229248-38-6: 2-Amino-1-(3-Bromo-1-Methyl-1H-Indol-2-Yl)Propan-1-One

The compound with CAS number 2229248-38-6, commonly referred to as 2-amino-1-(3-bromo-1-methyl-1H-indol-2-yl)propan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by an indole ring system substituted with a bromine atom at position 3, a methyl group at position 1, and a propanone group attached at position 2. The amino group at position 2 further enhances its functional versatility, making it a promising candidate for drug development.

Recent studies have highlighted the potential of indole derivatives in targeting various disease states, including cancer, neurodegenerative disorders, and inflammatory conditions. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that indole-based compounds can modulate key signaling pathways such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. The presence of the bromine substituent in 2-amino-1-(3-bromo... further enhances its pharmacokinetic properties, potentially improving its bioavailability and efficacy.

The synthesis of CAS No. 2229... involves a multi-step process that typically includes nucleophilic aromatic substitution and ketone formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements for preclinical testing. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of biological activity, indole derivatives like this compound have shown remarkable selectivity towards certain receptor targets. For example, studies have indicated that CAS No. 2... exhibits potent inhibitory activity against specific kinases involved in cell proliferation and survival. This makes it a strong candidate for further investigation in oncology research.

The structural uniqueness of CAS No... also lends itself to combinatorial chemistry approaches, where various substituents can be appended to explore a broader range of biological activities. This approach has been particularly fruitful in identifying lead compounds for drug discovery programs.

In conclusion, CAS No...} represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable tool for researchers exploring novel therapeutic interventions.